

Gorlic Acid: A Review of Its Therapeutic Potential

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: Gorlic acid

Cat. No.: B107805

[Get Quote](#)

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Gorlic acid is a cyclopentenyl fatty acid, chemically identified as (Z)-13-[(1R)-cyclopent-2-en-1-yl]tridec-6-enoic acid.[1] It is a known constituent of chaulmoogra oil, which is derived from the seeds of trees from the Flacourtiaceae family, such as *Hydnocarpus wightiana*. [2][3]

Historically, chaulmoogra oil was a primary treatment for leprosy (Hansen's disease), and its therapeutic properties are largely attributed to its unique fatty acid composition, which includes **gorlic acid**, hydnocarpic acid, and chaulmoogric acid.[2][3] While the use of chaulmoogra oil has been supplanted by modern antibiotics, there is renewed interest in its constituent compounds for their potential therapeutic applications. This technical guide provides a comprehensive overview of the current, albeit limited, scientific understanding of the therapeutic effects of **gorlic acid**.

Chemical and Physical Properties

A summary of the key chemical and physical properties of **Gorlic acid** is presented in the table below.

Property	Value	Source
Molecular Formula	C18H30O2	[1][4][5][6][7]
Molecular Weight	278.43 g/mol	[5][8]
CAS Number	502-31-8	[5][6][7][8]
IUPAC Name	(Z)-13-[(1R)-cyclopent-2-en-1-yl]tridec-6-enoic acid	[1]
Appearance	Powder	[9]
Solubility	Soluble in Chloroform, Dichloromethane, DMSO	[9]

Potential Therapeutic Effects

The therapeutic potential of **gorlic acid** is primarily linked to its historical association with the treatment of leprosy as a component of chaulmoogra oil. Modern research on the specific effects of isolated **gorlic acid** is sparse; however, the known biological activities of chaulmoogra oil provide some insights.

Anti-mycobacterial Activity

The primary and most historically significant therapeutic effect of the components of chaulmoogra oil, including **gorlic acid**, is their activity against *Mycobacterium leprae*, the causative agent of leprosy.[2] The proposed mechanism of action involves the inhibition of bacterial growth.[1] While detailed studies on the specific mechanism of **gorlic acid** are lacking, the cyclic structure of these fatty acids is believed to be crucial for their anti-mycobacterial properties.

Anti-inflammatory Properties

Several sources suggest that **gorlic acid** may possess anti-inflammatory properties.[8] This is a plausible therapeutic avenue given that many fatty acids have roles in modulating inflammatory pathways. However, dedicated studies to elucidate the specific anti-inflammatory mechanisms of **gorlic acid** are not readily available in the current scientific literature.

Anticancer and Kinase Inhibition Potential

Some commercial suppliers of **gorlic acid** mention potential anticancer properties and its role as a kinase inhibitor.^[10] These claims, however, are not substantiated by readily accessible peer-reviewed research. Further investigation is required to validate these potential therapeutic effects and to understand the underlying mechanisms.

Quantitative Data

There is a significant lack of quantitative data from modern in vitro or in vivo studies specifically investigating the therapeutic effects of isolated **gorlic acid**. The available data primarily relates to the composition of chaulmoogra oil.

Table 1: Fatty Acid Composition of Chaulmoogra Oil from Taraktogenos Kurzii

Fatty Acid	Percentage (%)
Palmitic acid	4%
Hydnocarpic acid	50%
Chaulmoogric acid	34%
Gorlic acid	12%

Source: Adapted from ellemental^[10]

Experimental Protocols

Detailed experimental protocols for key experiments specifically citing **gorlic acid** are not available in the reviewed literature. Research on chaulmoogra oil historically involved its administration to patients with leprosy, but these early clinical accounts lack the detailed methodology required for modern scientific replication.

For researchers interested in investigating the therapeutic effects of **gorlic acid**, standard experimental protocols for assessing anti-mycobacterial, anti-inflammatory, and anticancer activities would be applicable. These would include:

- Anti-mycobacterial assays: Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) assays against Mycobacterium species.
- Anti-inflammatory assays: In vitro assays measuring the inhibition of pro-inflammatory cytokines (e.g., TNF- α , IL-6) in cell lines such as macrophages, and in vivo models of inflammation.
- Anticancer assays: Cytotoxicity assays (e.g., MTT, XTT) on various cancer cell lines, and further investigation into the mechanism of cell death (apoptosis, necrosis).

Signaling Pathways and Experimental Workflows

Due to the limited research specifically on **gorlic acid**, there are no well-defined signaling pathways or established experimental workflows to be visualized. The creation of Graphviz diagrams is therefore not feasible at this time. Future research is needed to identify the molecular targets and signaling cascades that may be modulated by **gorlic acid**.

Conclusion and Future Directions

Gorlic acid, as a key component of the historically significant chaulmoogra oil, holds potential as a therapeutic agent, particularly in the realm of anti-mycobacterial and possibly anti-inflammatory applications. However, the current body of scientific knowledge on isolated **gorlic acid** is remarkably limited. To advance the understanding of its therapeutic potential, future research should focus on:

- Isolation and purification of high-purity **gorlic acid** to enable specific biological and pharmacological studies.
- In vitro and in vivo studies to systematically evaluate its efficacy against a range of mycobacterial species and to investigate its potential anti-inflammatory, anticancer, and other therapeutic effects.
- Mechanistic studies to identify the molecular targets and signaling pathways through which **gorlic acid** exerts its biological effects.
- Toxicological studies to determine its safety profile.

A thorough investigation of **gorlic acid**, moving beyond its historical context as a component of chaulmoogra oil, is warranted to unlock its full therapeutic potential for modern medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. firsthope.co.in [firsthope.co.in]
- 2. pharmaacademias.com [pharmaacademias.com]
- 3. researchgate.net [researchgate.net]
- 4. Gorlic acid | C₁₈H₃₀O₂ | CID 51351687 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. CAS Common Chemistry [commonchemistry.cas.org]
- 6. Gorlic acid [webbook.nist.gov]
- 7. Gorlic acid [webbook.nist.gov]
- 8. usbio.net [usbio.net]
- 9. Gorlic Acid | 502-31-8 - Coompo [coompo.com]
- 10. Gorlic acid | CymitQuimica [cymitquimica.com]
- To cite this document: BenchChem. [Gorlic Acid: A Review of Its Therapeutic Potential]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b107805#potential-therapeutic-effects-of-gorlic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com